Cas no 647009-88-9 (1H-Indole-2-methanol,4,6-dimethyl-)

• Product Name: 1H-Indole-2-methanol,4,6-dimethyl-
• CAS No: 647009-88-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 500238
• PubChem ID: 23075381
• Update Time: 2025-04-19

1H-Indole-2-methanol,4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-methanol,4,6-dimethyl-
• 1H-Indole-2-methanol,4,6-dimethyl-(9CI)
• SCHEMBL3267266
• 647009-88-9
• (4,6-Dimethyl-1H-indol-2-yl)methanol

• Inchi： 1S/C11H13NO/c1-7-3-8(2)10-5-9(6-13)12-11(10)4-7/h3-5,12-13H,6H2,1-2H3
• InChI Key： UMEMIXNDRNYOJG-UHFFFAOYSA-N
• SMILES： OCC1=CC2C(C)=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 36.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles